Cas no 1784028-94-9 (3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid)

• Product Name: 3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid
• CAS No: 1784028-94-9
• MF: C₅H₆N₂O₄
• MW: 158.112141132355
• CID: 6460948
• PubChem ID: 66993527
• Update Time: 2025-05-20

3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid
• SCHEMBL1326830
• 1784028-94-9
• EN300-1704455

• Inchi： 1S/C5H6N2O4/c1-10-2-3-6-4(5(8)9)11-7-3/h2H2,1H3,(H,8,9)
• InChI Key： GUKUWPKZHJMRJT-UHFFFAOYSA-N
• SMILES： O(C)CC1=NOC(C(=O)O)=N1

Computed Properties

• Exact Mass: 158.03275668g/mol
• Monoisotopic Mass: 158.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid

Comprehensive Overview of 3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1784028-94-9)

3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1784028-94-9) is a specialized organic compound belonging to the 1,2,4-oxadiazole family. This heterocyclic scaffold is increasingly recognized for its versatility in pharmaceutical and agrochemical applications. The compound's unique structure, featuring a methoxymethyl substituent and a carboxylic acid functional group, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery, given the rising demand for novel heterocycles in medicinal chemistry.

In recent years, the search for bioactive heterocycles has surged, driven by the need for new therapeutic agents. 3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid aligns with this trend, as its oxadiazole core is known to exhibit diverse biological activities. The compound's CAS No. 1784028-94-9 is frequently queried in scientific databases, reflecting its growing relevance. Its carboxylic acid moiety also enables facile derivatization, a feature highly sought after in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs)—a hot topic in targeted protein degradation therapies.

The synthesis of 3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid typically involves cyclization reactions of precursor amidoximes, a method widely discussed in organic chemistry forums. Its methoxymethyl group enhances solubility, a critical factor in drug design, addressing common challenges like poor bioavailability. This property is particularly relevant given the current focus on AI-driven drug discovery, where computational models prioritize compounds with favorable physicochemical profiles. The compound's CAS No. 1784028-94-9 often appears in patents related to kinase inhibitors and antiviral agents, underscoring its industrial significance.

From an environmental standpoint, 3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid is part of a broader shift toward sustainable chemistry. Researchers are exploring greener synthetic routes, such as catalysis and microwave-assisted reactions, to produce such heterocycles with minimal waste. These advancements resonate with the global push for green pharmaceuticals, a topic gaining traction in both academic and industrial circles. The compound's oxadiazole ring also features in material science, where its electronic properties are investigated for organic semiconductors.

In summary, 3-(methoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1784028-94-9) exemplifies the intersection of medicinal chemistry, sustainability, and cutting-edge technology. Its structural attributes and adaptability position it as a key player in addressing contemporary challenges in drug development and functional materials. As interest in heterocyclic compounds continues to rise, this compound is poised to remain a focal point in scientific and industrial research.